Cas no 794-39-8 (Phosphine,diphenyl(2-phenylethenyl)-)

Phosphine,diphenyl(2-phenylethenyl)- structure
794-39-8 structure
Product Name:Phosphine,diphenyl(2-phenylethenyl)-
CAS No:794-39-8
MF:C20H17P
MW:288.322746038437
CID:581334
PubChem ID:1560111
Update Time:2025-04-19

Phosphine,diphenyl(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphine,diphenyl(2-phenylethenyl)-
    • diphenyl-[(E)-2-phenylethenyl]phosphane
    • ((1E)-2-phenylvinyl)diphenylphosphine
    • (E)-2-(diphenylphosphanyl)styrene
    • (E)-diphenyl(2-phenylethenyl)phosphine
    • AC1LTGLZ
    • diphenyl(2-phenylethenyl)phosphine
    • diphenyl[(E)-2-phenylethenyl]phosphane
    • E-1-diphenylphosphino-2-phenylethylene
    • NSC244330
    • p-styryldiphenylphosphine
    • STK366809
    • SureCN918968
    • AKOS005443979
    • (e)-di-phenyl(2-phenylethenyl)phosphine
    • NSC-244330
    • 794-39-8
    • Inchi: 1S/C20H17P/c1-4-10-18(11-5-1)16-17-21(19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H/b17-16+
    • InChI Key: UMFWLUTUYFDZNQ-WUKNDPDISA-N
    • SMILES: P(/C=C/C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 288.10691
  • Monoisotopic Mass: 288.106787540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
  • LogP: 4.79020
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